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Compound of Interest

Compound Name: Bromocyclohexane-d11

Cat. No.: B057212

This guide provides comprehensive safety and handling information for Bromocyclohexane-
d11, intended for researchers, scientists, and professionals in drug development. The following

sections detail the compound's properties, hazards, handling procedures, and emergency
protocols.

Chemical and Physical Properties

Bromocyclohexane-d11 is a deuterated version of bromocyclohexane. While specific data for
the deuterated compound is limited, the properties of its non-deuterated counterpart are often
used as a close approximation.
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Property Value Source

Chemical Formula CeD11Br [1]

CAS Number 35558-49-7 [1]

Molecular Weight 174.12 g/mol

Appearance Colorless to pale yellow liquid [2]

Boiling Point 166-167 °C

Melting Point -57 °Cto-61°C [2][3]

Flash Point 62 - 63 °C (144 - 145.4 °F) - o
closed cup

Density 1.412 g/mL at 25 °C

Refractive Index n20/D 1.492

Insoluble in water; soluble in
Solubility organic solvents like ethanol, [2]

ether, and benzene.

Vapor Density 5.62 (air = 1) [2]

Hazard Identification and Classification

Bromocyclohexane-d11 is classified as a combustible liquid.[1][4] It may cause irritation to the
eyes, skin, and respiratory tract.[1][2][4] Prolonged or repeated exposure may have adverse
effects on the liver and kidneys.[2]
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Hazard Classification Description

Flammable liquids (Category 4)[1], Toxic to

GHS Classification o ] )
aquatic life with long-lasting effects.

Signal Word Warning[1]

H227: Combustible liquid[1], H411: Toxic to

Hazard Statements o ] )
aquatic life with long lasting effects.

P210: Keep away from heat, hot surfaces,
sparks, open flames, and other ignition sources.
] No smoking.[1][3], P273: Avoid release to the
Precautionary Statements ) .
environment., P280: Wear protective
gloves/protective clothing/eye protection/face

protection.[3]

Experimental Protocols
Protocol for Determining Flash Point (Closed-Cup
Method)

This protocol outlines a general procedure for determining the flash point of a combustible
liquid like Bromocyclohexane-d11 using a Pensky-Martens closed-cup tester.

e Apparatus Setup:
o Ensure the Pensky-Martens tester is clean, dry, and placed in a draft-free area.
o Calibrate the temperature probe using a certified thermometer.
e Sample Preparation:
o Pour the test sample (Bromocyclohexane-d11) into the test cup to the marked filling line.
o Ensure no air bubbles are present on the surface of the liquid.

o Test Procedure:
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o Place the lid on the cup, ensuring a tight seal.

o Insert the temperature probe and ignition source (e.g., a gas flame or electric igniter).
o Begin heating the sample at a slow, constant rate (1-2 °C per minute).

o Stir the sample continuously.

o At regular temperature intervals, apply the ignition source by dipping it into the vapor
space of the cup.

e Endpoint Determination:

o The flash point is the lowest temperature at which the application of the ignition source
causes the vapors of the sample to ignite with a distinct flash inside the cup.

o Record the temperature at which this occurs.
e Post-Test:
o Safely extinguish the ignition source and allow the apparatus to cool.

o Clean the test cup thoroughly with an appropriate solvent.

Protocol for Assessing Dermal Irritation (In Vitro Model)

This protocol describes a general method for assessing the skin irritation potential of a
chemical using a reconstructed human epidermis (RhE) model.

o Tissue Preparation:
o Culture RhE tissues at the air-liquid interface until they are fully differentiated.
o Place the tissues in a multi-well plate containing maintenance medium.

o Test Substance Application:

o Apply a precise amount of Bromocyclohexane-d11 (typically 10-25 uL) to the surface of
the RhE tissue.
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o Ensure even coverage of the tissue surface.

o Exposure and Incubation:
o Expose the tissues to the test substance for a defined period (e.g., 60 minutes).

o After the exposure period, thoroughly wash the tissues with a buffered saline solution to
remove the test substance.

o Transfer the tissues to fresh maintenance medium and incubate for a post-exposure
period (e.g., 42 hours).

 Viability Assessment (MTT Assay):

o After incubation, transfer the tissues to a solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-
diphenyltetrazolium bromide).

o Incubate for a period (e.g., 3 hours) to allow viable cells to metabolize the MTT into a
purple formazan precipitate.

o Extract the formazan from the tissues using a solvent (e.g., isopropanol).
o Data Analysis:
o Measure the optical density of the formazan extract using a spectrophotometer.

o Calculate the percentage of viable cells relative to a negative control (treated with a non-
irritating substance).

o Classify the irritation potential based on the reduction in cell viability.

Safety and Handling Precautions
Personal Protective Equipment (PPE)

o Eye Protection: Wear safety glasses with side-shields or chemical goggles.[1]

» Hand Protection: Handle with chemical-resistant gloves.[1]
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o Skin and Body Protection: Wear impervious clothing and ensure a lab coat is worn.[1]

o Respiratory Protection: Use in a well-ventilated area or under a fume hood.[1][2] If ventilation
is inadequate, use a full-face respirator with appropriate cartridges.[1]

Handling and Storage

» Handling: Avoid contact with skin, eyes, and clothing.[1] Avoid inhalation of vapor or mist.[1]
Keep away from ignition sources and prevent the buildup of electrostatic charge.[3][4]

o Storage: Store in a cool, dry, and well-ventilated place.[3] Keep the container tightly closed.

[3]14]

Emergency Procedures

» In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician if
irritation persists.[1][5]

e In Case of Eye Contact: Flush eyes with water as a precaution.[1][5]

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[1][5]

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[1]

[31[5]

o Accidental Release: Remove all sources of ignition.[1] Absorb the spill with an inert material
(e.g., sand, vermiculite) and dispose of it as hazardous waste.[1] Ensure adequate
ventilation.[1] Do not let the product enter drains.[1][4]

o Fire-Fighting Measures: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide to extinguish a fire.[1][4][5] Firefighters should wear self-contained breathing
apparatus.[4][5]

Toxicological and Ecological Information
Toxicological Data
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There is no specific toxicological data available for Bromocyclohexane-d11.[1] The following
information is for the non-deuterated analogue, Bromocyclohexane.

o Acute Toxicity: No data available.[3]

o Skin Corrosion/Irritation: May cause skin irritation.[1][4]

e Serious Eye Damage/Irritation: May cause eye irritation.[1][4]
o Respiratory or Skin Sensitization: No data available.[3]

e Germ Cell Mutagenicity: No data available.[1][3]

o Carcinogenicity: Not identified as a probable, possible, or confirmed human carcinogen by
IARC or ACGIH.[1][3][5]

e Reproductive Toxicity: No data available.[3]

o Specific Target Organ Toxicity (Single and Repeated Exposure): No data available.[3]

Ecological Information

The following data is for the non-deuterated Bromocyclohexane.

Toxicity to Fish: LC50 - Poecilia reticulata (Quppy) - 12 mg/l - 96 h.[3]

Toxicity to Daphnia and other Aquatic Invertebrates: EC50 - Daphnia pulex (Water flea) -
5.979 mg/l - 48 h.[3]

Persistence and Degradability: No data available.[3]

Bioaccumulative Potential: No data available.[3]

Visualizations
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Caption: Logical workflow for the safe handling of Bromocyclohexane-d11.
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Caption: Experimental workflow for in vitro dermal toxicity testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of Bromocyclohexane-d11]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057212#safety-and-handling-precautions-for-
bromocyclohexane-d11]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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